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Compound of Interest

Compound Name: 4-Fluorophenylacetic acid

Cat. No.: B049661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Fluorophenylacetic acid, a key

chemical intermediate. The document details its chemical and physical properties, primary

applications, synthesis protocols, analytical methods, and safety information, tailored for

professionals in research and drug development.

Core Chemical Identity
4-Fluorophenylacetic acid, also known as 2-(4-fluorophenyl)acetic acid, is an aromatic

carboxylic acid.[1] The presence of a fluorine atom on the phenyl ring significantly influences

the molecule's electronic properties, enhancing the pharmacological and biological activity of its

derivatives.[1][2][3][4]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 405-50-5[2][5][6]

Molecular Formula C₈H₇FO₂[5][7][8]

Molecular Weight 154.14 g/mol [5][6][9]

IUPAC Name 2-(4-fluorophenyl)acetic acid[7][9]

Synonyms
4-Fluorobenzeneacetic acid, p-

Fluorophenylacetic acid[5][9]

InChI Key MGKPFALCNDRSQD-UHFFFAOYSA-N[6][7]

| SMILES | OC(=O)Cc1ccc(F)cc1[6][7] |

Physicochemical Properties
4-Fluorophenylacetic acid is a white to off-white crystalline solid at room temperature.[2][8] Its

physical and chemical characteristics are crucial for its application in synthesis and formulation.

Table 2: Physicochemical Properties

Property Value

Appearance
White to off-white crystalline powder or
crystals[2][3][8]

Melting Point 81-83 °C[5][6]

Boiling Point 164 °C (at 2.25 torr)[5][10]

Flash Point >100 °C[5]

Density 1.27 g/cm³[8]

Solubility
Insoluble in water; Soluble in ethanol, methanol,

and DMSO[3][8][11][12]

pKa Data not readily available in search results

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.nbinno.com/article/pharmaceutical-intermediates/role-4-fluorophenylacetic-acid-pharmaceutical-synthesis-zp
https://www.chemicalbook.com/msds/4-fluorophenylacetic-acid.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/f13304
https://www.chemicalbook.com/msds/4-fluorophenylacetic-acid.htm
https://www.thermofisher.com/order/catalog/product/A10646.14
https://www.multichemexports.com/product-details/4fluorophenylacetic-acid
https://www.chemicalbook.com/msds/4-fluorophenylacetic-acid.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/f13304
https://pubchem.ncbi.nlm.nih.gov/compound/p-fluorophenylacetic%20acid
https://www.thermofisher.com/order/catalog/product/A10646.14
https://pubchem.ncbi.nlm.nih.gov/compound/p-fluorophenylacetic%20acid
https://www.chemicalbook.com/msds/4-fluorophenylacetic-acid.htm
https://pubchem.ncbi.nlm.nih.gov/compound/p-fluorophenylacetic%20acid
https://www.sigmaaldrich.com/JP/ja/product/aldrich/f13304
https://www.thermofisher.com/order/catalog/product/A10646.14
https://www.sigmaaldrich.com/JP/ja/product/aldrich/f13304
https://www.thermofisher.com/order/catalog/product/A10646.14
https://www.benchchem.com/product/b049661?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/role-4-fluorophenylacetic-acid-pharmaceutical-synthesis-zp
https://www.multichemexports.com/product-details/4fluorophenylacetic-acid
https://www.nbinno.com/article/pharmaceutical-intermediates/role-4-fluorophenylacetic-acid-pharmaceutical-synthesis-zp
https://www.solubilityofthings.com/2-4-fluorophenylacetic-acid
https://www.multichemexports.com/product-details/4fluorophenylacetic-acid
https://www.chemicalbook.com/msds/4-fluorophenylacetic-acid.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/f13304
https://www.chemicalbook.com/msds/4-fluorophenylacetic-acid.htm
https://www.echemi.com/sds/4-fluorophenylaceticacid-pid_Seven33769.html
https://www.chemicalbook.com/msds/4-fluorophenylacetic-acid.htm
https://www.multichemexports.com/product-details/4fluorophenylacetic-acid
https://www.solubilityofthings.com/2-4-fluorophenylacetic-acid
https://www.multichemexports.com/product-details/4fluorophenylacetic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7337064.htm
https://www.fishersci.com/shop/products/4-fluorophenylacetic-acid-98-thermo-scientific-1/AAA1064606
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


| LogP | 1.6[9][13] |

Applications in Research and Development
4-Fluorophenylacetic acid is a versatile building block primarily used as an intermediate in

the synthesis of more complex molecules across various industries.[1][2]

Pharmaceuticals: It is a crucial precursor in the synthesis of a range of pharmaceuticals.[1]

[2][4] Its most notable applications include the production of fluorinated anesthetics, non-

steroidal anti-inflammatory drugs (NSAIDs), and analgesics.[1][2][7][8] The fluorine

substitution often improves the metabolic stability and bioavailability of the final drug product.

[2][3] It is also used in the development of anti-viral agents, specifically as a building block

for antagonists of the human CCR5 receptor, a key target in anti-HIV-1 therapy.[2]

Agrochemicals: In agricultural chemistry, this compound serves as an intermediate for

creating herbicides, fungicides, and pesticides, contributing to crop protection.[1][4][8]

Biochemical Research: Researchers utilize 4-fluorophenylacetic acid in studies involving

enzyme inhibition and receptor binding to elucidate drug mechanisms of action.[1][4][8]

Material Science: It finds use in the synthesis of polymers and other materials to enhance

properties like thermal stability.[1]
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Logical Relationships of 4-Fluorophenylacetic Acid Applications
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Applications of 4-Fluorophenylacetic Acid.

Experimental Protocols
Detailed methodologies are critical for the successful application of 4-Fluorophenylacetic acid
in synthesis. Below are summaries of cited experimental protocols.

A cited patent outlines a method for preparing 4-Fluorophenylacetic acid starting from 4-

fluoroaniline.[14] This multi-step process involves a diazotization-addition reaction followed by

hydrolysis.

Methodology:

Diazotization-Addition:

Dissolve 250g of 4-fluoroaniline in 800g of 15% HCl with heating and stirring until the

solution is clear.

Cool the mixture to a temperature range of -5 to 5 °C.
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Add 400g of dichloromethane, 20g of tetramethylammonium chloride, and 20g of copper

chloride.

Slowly add a solution of 210g of sodium nitrite in water, maintaining the temperature.

Concurrently, add a dichloromethane solution containing 250g of vinylidene chloride.

Allow the insulation reaction to proceed for 2 hours.

After completion, quench any excess nitrous acid. The intermediate product formed is 1-

(2,2,2-trichloroethyl)-4-fluorobenzene.

Hydrolysis:

In a three-necked flask under a nitrogen atmosphere, add 400g of 25% hydrochloric acid.

Heat the acid to 65-75 °C.

Add 300g of the intermediate, 1-(2,2,2-trichloroethyl)-4-fluorobenzene, and 50g of

dichloroethane dropwise.

Maintain the reaction temperature for 8 hours.

Upon completion, cool the system and quench by adding the mixture to ice water.

Purification:

Filter the resulting solid product.

Wash the solid.

Perform recrystallization from toluene to yield pure 4-Fluorophenylacetic acid (reported

yield: 175.6g, >99% purity by HPLC).[14]
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Workflow for Synthesis of 4-Fluorophenylacetic Acid

Step 1: Diazotization-Addition

Step 2: Hydrolysis

Step 3: Purification

Dissolve 4-Fluoroaniline
in 15% HCl

Cool to -5 to 5 °C

Add Dichloromethane,
Phase Transfer Catalyst,

& Copper Catalyst

Add NaNO₂ (aq) &
Vinylidene Chloride Solution

React for 2 hours

Heat 25% HCl
to 65-75 °C

Intermediate

Add Intermediate from Step 1

React for 8 hours

Quench in Ice Water

Filter Solid

Wash Solid
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Pure 4-Fluorophenylacetic Acid
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Synthesis Workflow Diagram.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b049661?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


An HPLC method has been described for the separation of fluorophenylacetic acid isomers,

which is essential for quality control and purity assessment.[13]

Methodology:

Column: Primesep SB reverse-phase column (4.6 x 250 mm, 5 µm, 100 Å).

Mobile Phase: A mixture of acetonitrile (MeCN) and water. Two conditions are provided:

Condition 1: 40/60% MeCN/H₂O with 0.2% Formic Acid buffer.

Condition 2: 60/40% MeCN/H₂O with 2.0% Acetic Acid buffer.

Flow Rate: 1.0 mL/min.

Detection: UV at 264 nm.

Outcome: This method allows for the retention, separation, and precise resolution of 4-
fluorophenylacetic acid from its 2- and 3-fluoro isomers. The method is also compatible

with Mass Spectrometry (MS).[13]
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Workflow for HPLC Analysis of Fluorophenylacetic Acid Isomers

Prepare Sample
(Dissolve in Mobile Phase)

Inject Sample onto
Primesep SB Column

Prepare Mobile Phase
(e.g., 40/60 MeCN/H₂O

+ 0.2% Formic Acid)

Set HPLC Parameters
Flow Rate: 1.0 mL/min
Detection: UV 264 nm

Elute and Separate Isomers

Detect with UV Detector

Analyze Chromatogram
(Retention, Resolution, Purity)

Click to download full resolution via product page

HPLC Analysis Workflow.

Safety and Handling
4-Fluorophenylacetic acid is classified as an irritant.[9][15] Proper safety precautions are

mandatory when handling this compound.

Hazard Statements:
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Causes skin irritation.[9][15]

Causes serious eye irritation.[9][15]

May cause respiratory irritation.[12][15]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear approved safety goggles or a face shield.[5][10]

Skin Protection: Handle with impervious gloves. Wear protective clothing to prevent skin

contact.[5][10]

Respiratory Protection: Not typically required where ventilation is adequate. If dust is

generated, use a NIOSH-approved N95 dust mask.[5]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[5][15]

Skin Contact: Immediately wash off with soap and plenty of water.[5][15]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[5][15]

Ingestion: Rinse mouth with water. Do not induce vomiting.[5][10]

Storage: Store in a well-ventilated place. Keep the container tightly closed in a cool, dry

place.[12][15] It is incompatible with strong oxidizing agents.[12][15]

This guide is intended for informational purposes for qualified professionals and is based on

the provided search results. Always consult a comprehensive Safety Data Sheet (SDS) before

handling any chemical and perform a thorough risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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